Cas no 5205-40-3 (ethyl 5-oxooctanoate)

• Product Name: ethyl 5-oxooctanoate
• CAS No: 5205-40-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD01320348
• CID: 1575474
• PubChem ID: 24727453
• Update Time: 2025-08-05

ethyl 5-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-oxooctanoate
• LogP
• 5-oxo-octanoic acid ethyl ester
• 5-Oxo-octansaeure-aethylester
• 5-Oxo-octansaeure-ethylester
• 5205-40-3
• AKOS006283045
• ethyl 5-ketocaprylate
• MFCD01320348
• ETHYL5-OXOOCTANOATE
• DTXSID40645671

• MDL： MFCD01320348
• Inchi： 1S/C10H18O3/c1-3-6-9(11)7-5-8-10(12)13-4-2/h3-8H2,1-2H3
• InChI Key： PNHVXYJIXFZRGA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(CCC)=O)=O

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.08900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 5-oxooctanoate

Comprehensive Guide to Ethyl 5-Oxooctanoate (CAS No. 5205-40-3): Properties, Applications, and Industry Insights

Ethyl 5-oxooctanoate (CAS No. 5205-40-3) is a versatile ester compound widely recognized for its unique chemical structure and functional applications. With the molecular formula C₁₀H₁₈O₃, this compound features a ketone group at the fifth carbon position, making it valuable in organic synthesis, fragrance formulation, and specialty chemical production. Its ethyl ester moiety enhances solubility in organic solvents, while the 5-oxo (ketone) group offers reactivity for further derivatization. Researchers and industries frequently search for terms like "ethyl 5-oxooctanoate synthesis", "CAS 5205-40-3 uses", and "5-oxooctanoate derivatives", reflecting its growing relevance in green chemistry and sustainable manufacturing.

The compound’s physicochemical properties include a moderate boiling point (approximately 230–240°C) and a density of ~0.98 g/cm³, making it suitable for controlled reactions. Recent trends highlight its role in flavor and fragrance industries, where it contributes to fruity or herbal olfactory profiles. Environmental concerns have also spurred interest in biodegradable esters, positioning ethyl 5-oxooctanoate as a candidate for eco-friendly solvents. Searches for "non-toxic ester alternatives" and "green chemistry applications of ketones" align with these developments, emphasizing its potential in reducing industrial carbon footprints.

From a synthetic perspective, ethyl 5-oxooctanoate is often produced via esterification of 5-oxooctanoic acid with ethanol, catalyzed by acid or enzymatic methods. Innovations in catalyst-free synthesis and microwave-assisted reactions have improved yield and purity, addressing common queries like "how to purify ethyl 5-oxooctanoate". Analytical techniques such as GC-MS and NMR are critical for quality control, ensuring compliance with industry standards for high-purity intermediates.

In pharmaceuticals, this compound serves as a building block for active pharmaceutical ingredients (APIs), particularly in anti-inflammatory and antimicrobial agents. Its compatibility with Grignard reactions and reductive amination expands its utility in drug discovery. Meanwhile, the cosmetics sector leverages its stability in emulsions, with rising searches for "ester-based skincare ingredients" and "safe synthetic fragrances" underscoring consumer demand for science-backed formulations.

Regulatory compliance is another focal point. While ethyl 5-oxooctanoate is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper handling guidelines are essential. FAQs like "Is CAS 5205-40-3 FDA-approved?" often arise, highlighting the need for clarity in food-contact and cosmetic applications. Storage recommendations typically include inert atmospheres and protection from moisture to prevent hydrolysis.

Future prospects for 5205-40-3 include its integration into bio-based polymers and renewable energy technologies, such as bio-lubricants. As industries pivot toward circular economies, compounds like ethyl 5-oxooctanoate—with balanced reactivity and sustainability—are poised to gain traction. Collaborative research and patent analyses reveal growing interest in "ketone-functionalized esters for material science", signaling new avenues for innovation.